N-(4-(3-(benzo[d]thiazol-2-ylamino)-3-oxopropyl)thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-[3-(1,3-benzothiazol-2-ylamino)-3-oxopropyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H14N4O2S3/c23-15(21-18-20-12-4-1-2-5-13(12)27-18)8-7-11-10-26-17(19-11)22-16(24)14-6-3-9-25-14/h1-6,9-10H,7-8H2,(H,19,22,24)(H,20,21,23)
• InChI Key: GPLKBHXRFNHCPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CCC3=CSC(=N3)NC(=O)C4=CC=CS4
• Molecular Formula: C18H14N4O2S3
• Molecular Weight: 414.5 g/mol

Description

“N-(4-(3-(benzo[d]thiazol-2-ylamino)-3-oxopropyl)thiazol-2-yl)thiophene-2-carboxamide” is a compound that contains a benzothiazole moiety. Benzothiazole and its derivatives are key heterocyclic molecules prevalent in many bioactive compounds as well as in synthetic drugs. They have been found in the core of various drugs and natural products.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a simple, efficient, and eco-friendly protocol has been developed for the synthesis of novel 3-((benzo[d]thiazol-2-ylamino)(4-methoxyphenyl)methyl)-4-hydroxy-1-methylquinolin-2(1H)-one derivatives using a one-pot C–C and C–N bond forming strategy.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed based on IR, 1H, 13C NMR, and mass spectral data. For instance, the structure of 3-((benzo[d]thiazol-2-ylamino)(4-methoxyphenyl)methyl)-4-hydroxy-1-methylquinolin-2(1H)-one derivatives was confirmed using these techniques.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds typically involve C–C and C–N bond formation. For instance, the synthesis of 3-((benzo[d]thiazol-2-ylamino)(4-methoxyphenyl)methyl)-4-hydroxy-1-methylquinolin-2(1H)-one derivatives involves a one-pot C–C and C–N bond forming strategy.

Scientific Research Applications

Synthesis of Novel Derivatives

This compound has been used in the synthesis of novel derivatives. . .

Anti-Inflammatory Properties

. .

Anticancer Activity

. .

Safety And Hazards

The safety and hazards associated with similar compounds have been studied. For instance, some compounds with a benzothiazole moiety have been found to exhibit cytotoxicity.

Future Directions

The future directions for the research on similar compounds could involve the development of more effective drugs. The combination of two or more pharmacophores in a single molecule is a well-established assumption for the development of more effective drugs. Many literature reports have highlighted the enhanced bioactive properties of the combination and fused heterocycles.